Cas no 71721-81-8 (Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-
• CAS No: 71721-81-8
• MF: C₁₃H₄Cl₃NO₂
• MW: 312.535360336304
• CID: 576078
• PubChem ID: 156212
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-
• Dibenzo(b,e)(1,4)dioxin-2-carbonitrile, 3,7,8-trichloro-
• 3,7,8-trichlorodibenzo-p-dioxin-2-carbonitrile
• DTXSID90221949
• 71721-81-8

• Inchi： 1S/C13H4Cl3NO2/c14-7-2-11-10(1-6(7)5-17)18-12-3-8(15)9(16)4-13(12)19-11/h1-4H
• InChI Key： JQCSKZOAFDFNJC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC1C=C(C#N)C(=CC=1O2)Cl)Cl

Computed Properties

• Exact Mass: 310.93092
• Monoisotopic Mass: 310.930761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins